2-Pyrazol-1-yl-6-[2-(1,3,5-trimethylpyrazol-4-yl)pyrrolidin-1-yl]pyrazine

• IUPAC Name: 2-pyrazol-1-yl-6-[2-(1,3,5-trimethylpyrazol-4-yl)pyrrolidin-1-yl]pyrazine
• InChI: InChI=1S/C17H21N7/c1-12-17(13(2)22(3)21-12)14-6-4-8-23(14)15-10-18-11-16(20-15)24-9-5-7-19-24/h5,7,9-11,14H,4,6,8H2,1-3H3
• InChI Key: OVEBRSVPEUFBMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C2CCCN2C3=NC(=CN=C3)N4C=CC=N4
• Molecular Formula: C17H21N7
• Molecular Weight: 323.4 g/mol

Description

2-Pyrazol-1-yl-6-[2-(1,3,5-trimethylpyrazol-4-yl)pyrrolidin-1-yl]pyrazine is a heterocyclic compound featuring a pyrazine core substituted with pyrazolyl and pyrrolidinyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Pyrazol-1-yl-6-[2-(1,3,5-trimethylpyrazol-4-yl)pyrrolidin-1-yl]pyrazine typically involves multi-step reactions starting from commercially available precursors. One common approach includes:

Formation of the Pyrazine Core: The pyrazine core can be synthesized through the cyclization of appropriate diamines with diketones under acidic or basic conditions.

Substitution Reactions: The pyrazine core is then subjected to substitution reactions to introduce the pyrazolyl and pyrrolidinyl groups. This can be achieved using nucleophilic substitution reactions where the pyrazine is treated with pyrazolyl and pyrrolidinyl nucleophiles under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic routes to enhance yield and purity. This includes the use of high-throughput screening methods to identify the most efficient catalysts and reaction conditions.

Chemical Reactions Analysis

Types of Reactions

2-Pyrazol-1-yl-6-[2-(1,3,5-trimethylpyrazol-4-yl)pyrrolidin-1-yl]pyrazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles